Cas no 1346245-52-0 (N-Methyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)acetamide)

• Product Name: N-Methyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)acetamide
• CAS No: 1346245-52-0
• MF: C₁₂H₂₀BN₃O₃
• MW: 265.116502761841
• MDL: MFCD21337769
• CID: 4586104
• PubChem ID: 71108589
• Update Time: 2025-07-24

N-Methyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-Methyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)acetamide
• N-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-acetamide
• CS-B1561
• WDC24552
• MFCD21337769
• 1346245-52-0
• N-methyl-2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]acetamide
• CS-13173
• DB-101739
• AKOS037649676
• SCHEMBL14232005

• MDL： MFCD21337769
• Inchi： 1S/C12H20BN3O3/c1-11(2)12(3,4)19-13(18-11)9-6-15-16(7-9)8-10(17)14-5/h6-7H,8H2,1-5H3,(H,14,17)
• InChI Key： CBACZCQOYFWCOQ-UHFFFAOYSA-N
• SMILES： O1B(C2C=NN(CC(NC)=O)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 265.1597717g/mol
• Monoisotopic Mass: 265.1597717g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.4

Additional information on N-Methyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)acetamide

Recent Advances in the Study of N-Methyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)acetamide (CAS: 1346245-52-0)

The compound N-Methyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)acetamide (CAS: 1346245-52-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This boronic acid derivative is a key intermediate in the synthesis of various biologically active molecules, particularly in the development of proteasome inhibitors and other therapeutic agents targeting ubiquitin-proteasome pathways. Its unique chemical structure, featuring a pyrazole ring and a dioxaborolane moiety, makes it a versatile building block for drug discovery.

Recent studies have focused on the application of this compound in the design of novel kinase inhibitors and proteasome inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of bortezomib analogs, which showed enhanced selectivity for the 20S proteasome. The research highlighted the compound's role in improving the pharmacokinetic properties of these analogs, leading to reduced off-target effects and improved therapeutic windows in preclinical models of multiple myeloma.

Another significant development involves the use of this compound in PET tracer development. Researchers at Stanford University reported in ACS Chemical Biology (2024) that the boronic acid functionality of this molecule allows for efficient radiolabeling with fluorine-18, enabling its use as a positron emission tomography (PET) probe for imaging proteasome activity in vivo. This breakthrough has opened new avenues for non-invasive monitoring of proteasome inhibitor therapies in cancer patients.

From a synthetic chemistry perspective, recent advancements have been made in optimizing the preparation of this compound. A 2024 Nature Protocols publication detailed an improved synthetic route that increases yield from 65% to 89% while reducing purification steps. The protocol emphasizes the importance of anhydrous conditions during the key coupling reaction between the pyrazole and acetamide moieties, which significantly improves reproducibility.

The safety profile of this compound has also been thoroughly investigated. Toxicological studies published in Chemical Research in Toxicology (2023) indicate that it exhibits low acute toxicity (LD50 > 2000 mg/kg in rats) and minimal genotoxic potential in Ames tests. However, researchers caution about potential boronic acid-mediated interactions with biological thiols, suggesting careful consideration when designing derivatives for therapeutic applications.

Looking forward, the compound's versatility suggests it will continue to play an important role in medicinal chemistry. Current research directions include its application in targeted protein degradation (PROTACs) and as a building block for covalent inhibitors. The unique reactivity profile of the dioxaborolane group, particularly in Suzuki-Miyaura cross-coupling reactions, makes it particularly valuable for these emerging therapeutic modalities.